Cas no 54527-84-3 (nicardipine hydrochloride)

• Product Name: nicardipine hydrochloride
• CAS No: 54527-84-3
• MF: C₂₆H₃₀ClN₃O₆
• MW: 515.985906124115
• MDL: MFCD00057327
• CID: 56605
• PubChem ID: 87573949
• Update Time: 2025-05-22

nicardipine hydrochloride Chemical and Physical Properties

Names and Identifiers

• nicardipine hydrochloride
• Nicardipine HCl
• Antagonyl
• Barizin
• Dacarel
• Vasonas
• bionicard
• dafil
• dagan
• lincil
• loxen
• nicardil
• perdipina
• rs-69216
• Diphenidol hydrochloride
• 1,1-Diphenyl-4-piperidino-1-butanol hydrochloride
• Nicardipine Hydrochl
• YC-93 Hydrochloride
• (+/-)-2-(benzyl-methylamino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)methyl-2-[methyl(phenylmethyl)amino]-3,5-pyridinedicarboxylic acid ethyl ester hydrochloride
• 2-(benzyl(methyl)amino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate hydrochloride
• Aprovan
• NICARDIPINE HYDROCHLORIDE,CP2005
• NICODEL
• YC-93
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 2-[methyl(phenylmethyl)amino]ethyl ester hydrochloride
• Methyl 2-(benzyl-methyl-amino)ethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• NICARDIPINE HYDROCHLORIDE [USP-RS]
• Vasonase
• NICARDIPINE HYDROCHLORIDE IN 0.9% SODIUM CHLORIDE
• NICARDIPINE HYDROCHLORIDE [WHO-DD]
• RS-69216-XX-07-O
• CS-3684
• SPECTRUM1501135
• CAS-54527-84-3
• 3,5-pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-methyl 5-[2-[methyl(phenylmethyl)amino]ethyl] ester, hydrochloride (1:1)
• DTXSID9046992
• NICARDIPINE HYDROCHLORIDE [VANDF]
• NICARDIPINE HYDROCHLORIDE (USP MONOGRAPH)
• CCRIS 8508
• N 7510
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-, 2-(benzylmethylamino)ethyl methyl ester, monohydrochloride
• 12-(7-NITROBENZOFURAZAN-4-YLAMINO)DODECANOICACID
• Nimicor
• 54527-84-3
• SW196762-3
• K5BC5011K3
• Nicardipinehydrochloride
• NICARDIPINE HYDROCHLORIDE (USP-RS)
• NSC 757855
• AC-36579
• Z1551967349
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-, 3-METHYL 5-(2-(METHYL(PHENYLMETHYL)AMINO)ETHYL) ESTER, HYDROCHLORIDE (1:1)
• DTXCID7026992
• Cardene SR
• D91754
• NSC-757855
• SMR000058487
• NICARDIPINE HYDROCHLORIDE [ORANGE BOOK]
• NS00090982
• Lescodil
• YC 93
• HMS1569M07
• MFCD00057327
• SR-01000075333
• Cardene IV
• Angioglebil
• Rydene
• Nicardipine hydrochloride [USAN:JAN]
• HY-12515A
• D00617
• A830225
• NCGC00094142-01
• Q27281986
• Nicapress
• NICARDIPINE HYDROCHLORIDE [EP MONOGRAPH]
• NICARDIPINE HYDROCHLORIDE (MART.)
• Cardene In 4.8% Dextrose In Plastic Container
• Tox21_301832
• NCGC00094142-02
• Nicardipine hydrochloride, powder, >=98%
• NICARDIPINE HYDROCHLORIDE [JAN]
• 2,6-DIMETHYL-4-(3-NITROPHENYL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLIC ACID 3-(2-(N-BENZYL-N-METHYLAMINO))-ETHYL ESTER 5-METHYL ESTER HYDROCHLORIDE
• RS-69216XX07-0
• Nicarpin
• NCGC00094142-05
• Hydrochloride, Nicardipine
• 2-(N-benzyl-N-methylamino)ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• Cardene In 0.83% Sodium Chloride In Plastic Container
• PD003063
• NCGC00094142-03
• 3-(2-(benzyl(methyl)amino)ethyl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• CHEMBL3199626
• CCG-39033
• TN-901
• AKOS015994734
• Cardepine
• MLS001146898
• NICARDIPINE HYDROCHLORIDE [USAN]
• EU-0100809
• 2-(Benzylmethylamino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate monohydrochloride
• O5-[2-[benzyl(methyl)amino]ethyl] O3-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride;Nicardipine HCl
• Cardene In 5.0% Dextrose In Plastic Container
• Nicant
• Nicardipine (Hydrochloride)
• FT-0630671
• NSC757855
• s4181
• NICARDIPINE HYDROCHLORIDE (EP MONOGRAPH)
• Rycarden
• CHEMBL1200326
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,?methyl 2-[methyl(phenylmethyl)amino]ethyl ester, hydrochloride (1:1)
• Lecibra
• Perdipine
• EINECS 259-198-4
• Nicardal
• LP00809
• BCP05610
• SR-01000075333-1
• NCGC00261494-01
• CardeneSR
• NC00578
• Nerdipina
• Lecibral
• NCGC00256289-01
• AIKVCUNQWYTVTO-UHFFFAOYSA-N
• NICARDIPINE HYDROCHLORIDE [USP MONOGRAPH]
• Cardene In 0.86% Sodium Chloride In Plastic Container
• Nerdipine
• BCP9000988
• KS-1276
• SCHEMBL41845
• EN300-123533
• W-105615
• RS-69216-XX-07-0
• 5-O-[2-[benzyl(methyl)amino]ethyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• MLS000069782
• Cardene (TN)
• 2-(Benzyl(methyl)amino)ethyl methyl (4RS)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate monohydrochloride
• MLS002153279
• Ranvil
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl 2-(methyl(phenylmethyl)amino)ethyl ester, monohydrochloride
• Cardene
• SR-01000075333-5
• Nicardipine hydrochloride,(S)
• Pharmakon1600-01501135
• Nicardipine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• Tox21_500809
• Nicardipine hydrochloride (JP17/USAN)
• NCGC00094142-04
• Vasodin
• 3-{2-[benzyl(methyl)amino]ethyl} 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• Prestwick_590
• Nicardipine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Ridene
• NICARDIPINE HYDROCHLORIDE [MI]
• 2-(Benzyl(methyl)amino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)pyridine-3,5-dicarboxylate hydrochloride
• MLS002153794
• 2-(Benzylmethylamino)ethyl methyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylatemonohydrochloride
• 69441-18-5
• EINECS 274-007-4
• Opera_ID_357
• UNII-K5BC5011K3
• N0635
• NICARDIPINE HYDROCHLORIDE [MART.]
• Nicardipine for system suitability, European Pharmacopoeia (EP) Reference Standard
• CHEBI:7551
• HMS1921H21
• SBI-0050786.0001
• DB-052598

• MDL： MFCD00057327
• Inchi： 1S/C26H29N3O6.ClH/c1-17-22(25(30)34-4)24(20-11-8-12-21(15-20)29(32)33)23(18(2)27-17)26(31)35-14-13-28(3)16-19-9-6-5-7-10-19;/h5-12,15,24,27H,13-14,16H2,1-4H3;1H
• InChI Key： AIKVCUNQWYTVTO-UHFFFAOYSA-N
• SMILES： Cl.O(CCN(C)CC1C=CC=CC=1)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 515.18200
• Monoisotopic Mass: 515.182313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 856
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Melting Point: 179-187°C
• Boiling Point: 603.4°C at 760 mmHg
• Flash Point: 318.7°C
• Solubility: DMSO: ~1 mg/mL
• PSA: 113.69000
• LogP: 5.33180
• Merck: 6495
• Solubility: Soluble in water

nicardipine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：US7972100
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 634, 557 orally; 18.1, 25.0 i.v.; in male, female mice: 634, 650 orally; 20.7, 19.9 i.v. (Odani, Sado)
• Storage Condition：4°C, protect from light
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on nicardipine hydrochloride

Comprehensive Overview of Nicardipine Hydrochloride (CAS No. 54527-84-3): Mechanism, Applications, and Emerging Trends

Nicardipine hydrochloride (CAS No. 54527-84-3) is a dihydropyridine calcium channel blocker widely recognized for its cardiovascular applications. As a derivative of nifedipine, it selectively inhibits L-type calcium channels, leading to vasodilation and reduced systemic vascular resistance. This pharmaceutical compound is particularly valued for its hypertension management and anti-anginal effects, making it a staple in clinical settings. Its molecular formula, C₂₆H₂₉N₃O₆·HCl, reflects its structural complexity and specificity.

Recent studies highlight nicardipine HCl's role in acute blood pressure control, especially in postoperative care and stroke management. With the rise of telemedicine, patients increasingly search for "nicardipine vs amlodipine" or "nicardipine side effects long-term," underscoring the need for clear, evidence-based information. The compound's lipophilic nature enhances its cerebral vasodilation capacity, a feature leveraged in neurocritical care protocols.

From a pharmacological perspective, 54527-84-3 exhibits high bioavailability (≥95%) and rapid onset of action (T_max: 0.5–2 hours). These properties align with current trends toward personalized medicine, where genetic polymorphisms in CYP3A4 metabolism are gaining attention. Researchers are also exploring its potential in pulmonary hypertension and Raynaud’s phenomenon, topics frequently queried in academic databases.

The synthesis of nicardipine hydrochloride involves multi-step organic reactions, including Hantzsch pyridine synthesis modifications. Analytical methods like HPLC (USP-NF standards) ensure purity ≥98.5%, addressing industry concerns about generic drug quality. Stability studies confirm its shelf-life under controlled conditions (20–25°C), though light sensitivity necessitates amber packaging—a detail often overlooked in patient education materials.

Emerging discussions in cardiology forums focus on nicardipine infusion protocols and drug-eluting stents incorporating calcium antagonists. Meanwhile, AI-driven platforms analyze real-world data on nicardipine-drug interactions, particularly with azole antifungals and HIV protease inhibitors. Such insights help clinicians mitigate risks like hypotension or reflex tachycardia, common patient concerns in online health communities.

Environmental considerations are also shaping the narrative. The green chemistry movement prompts reevaluation of synthesis pathways for CAS 54527-84-3, with recent patents describing solvent-free crystallization techniques. This aligns with ESG (Environmental, Social, and Governance) metrics increasingly demanded by pharmaceutical investors.

In conclusion, nicardipine hydrochloride remains a dynamic therapeutic agent bridging decades of clinical use with modern precision medicine. Its evolving applications—from critical care algorithms to potential neuroprotective roles—ensure continued relevance in both research literature and practical therapeutics.